Cas no 1523529-31-8 (3-(2-chlorophenyl)-4-methylpyrrolidine)

• Product Name: 3-(2-chlorophenyl)-4-methylpyrrolidine
• CAS No: 1523529-31-8
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• MDL: MFCD30486818
• CID: 5180736
• PubChem ID: 83531365
• Update Time: 2025-06-15

3-(2-chlorophenyl)-4-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(2-chlorophenyl)-4-methyl-
• 3-(2-chlorophenyl)-4-methylpyrrolidine

• MDL： MFCD30486818
• Inchi： 1S/C11H14ClN/c1-8-6-13-7-10(8)9-4-2-3-5-11(9)12/h2-5,8,10,13H,6-7H2,1H3
• InChI Key： JVGCLDJZQYQMOQ-UHFFFAOYSA-N
• SMILES： N1CC(C)C(C2=CC=CC=C2Cl)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(2-chlorophenyl)-4-methylpyrrolidine

Introduction to 3-(2-chlorophenyl)-4-methylpyrrolidine (CAS No. 1523529-31-8)

3-(2-chlorophenyl)-4-methylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1523529-31-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound, featuring a pyrrolidine core substituted with a chlorophenyl group and a methyl group, has garnered attention due to its potential pharmacological properties and structural versatility. The molecular structure of 3-(2-chlorophenyl)-4-methylpyrrolidine contributes to its unique reactivity and interaction with biological targets, making it a valuable scaffold for drug discovery initiatives.

The compound's chemical formula, C₁₂H₁₄ClN, reflects its composition of carbon, hydrogen, chlorine, and nitrogen atoms. The presence of the chlorophenyl moiety enhances its electronic properties, enabling various chemical modifications that can fine-tune its biological activity. Researchers have been particularly interested in exploring its potential as an intermediate in synthesizing more complex molecules with therapeutic applications.

In recent years, the pharmaceutical industry has seen a surge in interest for novel heterocyclic compounds due to their diverse biological activities. 3-(2-chlorophenyl)-4-methylpyrrolidine has been studied for its potential role in developing drugs targeting neurological disorders, inflammation, and other metabolic conditions. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it could serve as a lead compound for further medicinal chemistry efforts.

The synthesis of 3-(2-chlorophenyl)-4-methylpyrrolidine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of innovative approaches in modern drug development.

One of the most compelling aspects of 3-(2-chlorophenyl)-4-methylpyrrolidine is its potential as a building block for structure-activity relationship (SAR) studies. By systematically modifying its substituents, researchers can gain insights into how specific structural features influence biological activity. Such studies are crucial for optimizing drug candidates and improving their efficacy and selectivity. The compound's versatility allows for the exploration of various pharmacophores, making it an attractive candidate for further investigation.

The pharmacological profile of 3-(2-chlorophenyl)-4-methylpyrrolidine has been preliminarily assessed through in vitro assays. Initial findings suggest that it may exhibit interactions with certain enzymes and receptors relevant to therapeutic intervention. These interactions could potentially lead to applications in treating conditions such as pain management, neurodegenerative diseases, and cardiovascular disorders. However, further preclinical studies are necessary to fully elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of 3-(2-chlorophenyl)-4-methylpyrrolidine at the molecular level. Advanced computational techniques allow researchers to predict how this compound might interact with biological targets, providing valuable insights before experimental validation becomes necessary. These simulations have helped identify key binding sites and optimized analogs for further testing.

The regulatory landscape surrounding novel pharmaceutical compounds like 3-(2-chlorophenyl)-4-methylpyrrolidine is stringent but well-defined. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous safety assessments are essential steps in bringing such compounds from research to market. Collaborative efforts between academic institutions, biotechnology firms, and regulatory agencies play a pivotal role in advancing drug development timelines while maintaining high standards of safety and efficacy.

In conclusion,3-(2-chlorophenyl)-4-methylpyrrolidine (CAS No. 1523529-31-8) represents a promising area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further exploration in drug discovery efforts. As our understanding of molecular interactions continues to evolve,3-(2-chlorophenyl)-4-methylpyrrolidine may play an increasingly important role in developing next-generation therapeutics.